3-[4-(2,6-Dimethylpyrimidin-4-yl)piperazin-1-yl]-1-(4-fluorophenyl)pyrrolidine-2,5-dione

• Molecular Formula: C20H22FN5O2
• Molecular Weight: 383.4 g/mol
• IUPAC Name: 3-[4-(2,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-1-(4-fluorophenyl)pyrrolidine-2,5-dione
• InChI: InChI=1S/C20H22FN5O2/c1-13-11-18(23-14(2)22-13)25-9-7-24(8-10-25)17-12-19(27)26(20(17)28)16-5-3-15(21)4-6-16/h3-6,11,17H,7-10,12H2,1-2H3
• InChI Key: FFMOHNVMOJYMLA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)C)N2CCN(CC2)C3CC(=O)N(C3=O)C4=CC=C(C=C4)F

Description

3-[4-(2,6-Dimethylpyrimidin-4-yl)piperazin-1-yl]-1-(4-fluorophenyl)pyrrolidine-2,5-dione is a complex organic compound that features a pyrrolidine ring, a piperazine ring, and a pyrimidine ring. This compound is of significant interest in medicinal chemistry due to its potential biological activities and applications in drug discovery.

Preparation Methods

The reaction conditions often require the use of specific catalysts, solvents, and temperature controls to ensure the desired product is obtained with high yield and purity .

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of reduced derivatives.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the reagents and conditions used. Common reagents for these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles or electrophiles for substitution reactions.

Scientific Research Applications

Chemistry: It serves as a building block for the synthesis of more complex molecules.

Biology: The compound has shown potential in modulating biological pathways, making it a candidate for further biological studies.

Medicine: It is being explored for its potential therapeutic effects, particularly in the treatment of certain diseases.

Industry: The compound’s unique chemical properties make it useful in various industrial applications, including the development of new materials.

Mechanism of Action

The mechanism of action of 3-[4-(2,6-Dimethylpyrimidin-4-yl)piperazin-1-yl]-1-(4-fluorophenyl)pyrrolidine-2,5-dione involves its interaction with specific molecular targets and pathways. The compound can bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context .

Comparison with Similar Compounds

When compared to other similar compounds, 3-[4-(2,6-Dimethylpyrimidin-4-yl)piperazin-1-yl]-1-(4-fluorophenyl)pyrrolidine-2,5-dione stands out due to its unique combination of structural features. Similar compounds include:

Pyrrolidine derivatives: These compounds share the pyrrolidine ring but differ in other substituents.

Piperazine derivatives: These compounds have the piperazine ring but may lack the pyrimidine or pyrrolidine rings.

Pyrimidine derivatives: These compounds contain the pyrimidine ring but differ in other structural aspects.